molecular formula C11H13NO2 B8798861 Ethyl 6-cyclopropylpicolinate

Ethyl 6-cyclopropylpicolinate

Cat. No.: B8798861
M. Wt: 191.23 g/mol
InChI Key: CDNTYPKILZGZFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-cyclopropylpicolinate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

ethyl 6-cyclopropylpyridine-2-carboxylate

InChI

InChI=1S/C11H13NO2/c1-2-14-11(13)10-5-3-4-9(12-10)8-6-7-8/h3-5,8H,2,6-7H2,1H3

InChI Key

CDNTYPKILZGZFO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=CC(=N1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2.90 g (12.6 mmol) 6-bromo-pyridine-2-carboxylic acid ethyl ester in 25 mL toluene was added 3.00 g (29.7 mmol) cyclopropylboronic acid and 5.50 g (25.9 mmol) potassium phosphate followed by 700 mg (0.957 mmol) 1,1′-bis(diphenylphosphino)-ferrocenedichloropalladium(II). The reaction mixture was stirred at 100° C. for 8 h. 1.00 g (9.90 mmol) of cyclopropylboronic acid and 1.50 g (7.07 mmol) of potassium phosphate were added and the mixture was stirred at 100° C. for 5 h. The reaction mixture was filtered through Celite, and washed with DCM and the solvent was evaporated in vacuo. The crude material was purified by flash chromatography (PE/EtOAc=4/1→2/1).
Quantity
2.9 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Name
potassium phosphate
Quantity
5.5 g
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
potassium phosphate
Quantity
1.5 g
Type
reactant
Reaction Step Three

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